Cas no 899948-71-1 (2-{(3-chlorophenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 2-{(3-chlorophenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• CAS No: 899948-71-1
• MF: C₁₂H₈ClF₃N₂OS
• MW: 320.717930793762
• CID: 5489480
• Update Time: 2025-08-05

2-{(3-chlorophenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 2-[[(3-chlorophenyl)methyl]thio]-6-(trifluoromethyl)-
• 2-{(3-chlorophenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C12H8ClF3N2OS/c13-8-3-1-2-7(4-8)6-20-11-17-9(12(14,15)16)5-10(19)18-11/h1-5H,6H2,(H,17,18,19)
• InChI Key： RCLFNZSEGNMJMP-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC(Cl)=C2)=NC(C(F)(F)F)=CC(=O)N1

Additional information on 2-{(3-chlorophenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one

2-{(3-Chlorophenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one: A Comprehensive Overview

The compound 2-{(3-chlorophenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one, identified by the CAS number 899948-71-1, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyrimidinones, which are known for their versatile properties and wide-ranging applications in drug discovery and development. The molecule's structure incorporates a dihydropyrimidinone core, a trifluoromethyl group at the 6-position, and a (3-chlorophenyl)methylsulfanyl substituent at the 2-position, making it a unique member of this chemical family.

The synthesis of 2-{(3-chlorophenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one involves a series of carefully designed organic reactions. The starting materials typically include aromatic chlorides, sulfur-containing reagents, and fluorinated intermediates. The construction of the dihydropyrimidinone ring system is often achieved through cyclization reactions, which can be catalyzed by acidic or basic conditions depending on the specific synthetic pathway. The introduction of the trifluoromethyl group at the 6-position is typically carried out via electrophilic substitution or through the use of fluorinating agents. Similarly, the (3-chlorophenyl)methylsulfanyl group is introduced via nucleophilic substitution or coupling reactions, ensuring the formation of the desired sulfide linkage.

Recent studies have highlighted the potential of dihydropyrimidinones as scaffolds for drug development due to their ability to modulate various biological targets. For instance, research has shown that certain derivatives of this class exhibit potent inhibitory activity against kinases, which are key enzymes involved in cell signaling pathways. In particular, the presence of electron-withdrawing groups such as the trifluoromethyl group can enhance the compound's binding affinity to these targets by stabilizing specific conformations or through electronic effects. Similarly, the (3-chlorophenyl)methylsulfanyl group introduces additional functional diversity, potentially influencing pharmacokinetic properties such as solubility and permeability.

The pharmacological profile of CAS 899948-71-1 has been explored in several preclinical studies. These investigations have revealed that the compound exhibits selective activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, studies have demonstrated that this compound may possess anti-inflammatory properties due to its ability to inhibit cyclooxygenase enzymes. These findings underscore the importance of further research into its mechanism of action and its potential therapeutic applications.

In terms of chemical stability and reactivity, 2-{(3-chlorophenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one demonstrates remarkable resilience under various reaction conditions. This stability is attributed to the electron-withdrawing effects of both the trifluoromethyl and sulfanyl groups, which help to delocalize reactive intermediates and prevent unwanted side reactions. Furthermore, these substituents also contribute to the compound's lipophilicity and bioavailability, making it an attractive candidate for drug delivery systems.

The application of computational chemistry tools has provided valuable insights into the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that key functional groups such as the trifluoromethyl moiety and the sulfanyl group play critical roles in binding affinity and selectivity. These findings have guided further optimization efforts aimed at enhancing both potency and specificity.

In conclusion, CAS 899948-71-1, or 2-{(3-chlorophenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one, represents a promising lead compound with diverse applications in medicinal chemistry. Its unique structure combines functional groups that confer both chemical stability and biological activity, making it an ideal candidate for further exploration in drug discovery programs.